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Compound of Interest

Compound Name: Diphenylmethanol-d5

Cat. No.: B121720 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of commercial suppliers of Diphenylmethanol-d5 (also known as

Benzhydrol-d5), a deuterated analog of diphenylmethanol. This document summarizes key

technical data for easy comparison, outlines a representative experimental protocol for its

application as an internal standard in liquid chromatography-tandem mass spectrometry (LC-

MS/MS), and provides visualizations of the experimental workflow.

Diphenylmethanol-d5 is a valuable tool in analytical chemistry, primarily utilized as an internal

standard for the quantification of analytes with structural similarities, such as modafinil and its

metabolites. The incorporation of five deuterium atoms provides a distinct mass shift, allowing

for precise and accurate quantification in complex biological matrices while maintaining nearly

identical chemical and physical properties to the non-deuterated parent compound.

Commercial Suppliers and Technical Data
Several reputable suppliers offer Diphenylmethanol-d5 for research purposes. The following

tables summarize the available products and their key technical specifications.

Table 1: Commercial Suppliers of Diphenylmethanol-d5
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Supplier Product Name(s) Catalog Number Example

Santa Cruz Biotechnology, Inc. Benzhydrol-d5 sc-210873

LGC Standards
Diphenyl-d5-methyl Alcohol

(phenyl-d5), Benzhydrol-d5
TRC-D477225

MedChemExpress Diphenylmethanol-d5 HY-W004059S

Toronto Research Chemicals Diphenylmethanol-d5 D477225

Sigma-Aldrich Diphenylmethanol-d5 Inquire

Table 2: Technical and Physical Data of Diphenylmethanol-d5

Property Value Source

CAS Number 95450-78-5 Santa Cruz Biotechnology[1]

Molecular Formula C₁₃H₇D₅O Santa Cruz Biotechnology[1]

Molecular Weight 189.26 g/mol Santa Cruz Biotechnology[1]

Appearance White to Off-White Solid LGC Standards

Purity >95% (Typically ≥98%) LGC Standards

Isotopic Purity ≥99% atom % D LGC Standards

Solubility
Soluble in Methanol,

Acetonitrile, Chloroform
LGC Standards

Application in Research: A Representative
Experimental Protocol
While specific application notes for Diphenylmethanol-d5 are not always publicly available

from suppliers, its primary use is as an internal standard in LC-MS/MS for quantitative

bioanalysis. The following is a representative protocol for the quantification of a structurally

related analyte, such as modafinil, in human plasma. This protocol is based on established

methodologies for similar analyses.
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Objective: To determine the concentration of an analyte in human plasma using LC-MS/MS

with Diphenylmethanol-d5 as an internal standard.

Materials:

Human plasma samples

Analyte standard

Diphenylmethanol-d5 (Internal Standard - IS)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of the analyte in methanol.

Prepare a 1 mg/mL stock solution of Diphenylmethanol-d5 (IS) in methanol.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Prepare a series of calibration standards by spiking known concentrations of the analyte

stock solution into blank human plasma.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Solid-Phase Extraction):
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To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the

Diphenylmethanol-d5 working solution (e.g., 100 ng/mL).

Vortex mix for 30 seconds.

Condition the SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).

Elute the analyte and IS with a strong organic solvent (e.g., acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient elution to separate the analyte and IS.

Flow rate: 0.3 mL/min.

Injection volume: 5 µL.

Tandem Mass Spectrometry:

Ionization mode: Electrospray ionization (ESI), positive mode.

Monitor the precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM)

for both the analyte and Diphenylmethanol-d5.
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Analyte (e.g., Modafinil): m/z 274.1 -> 167.1

Diphenylmethanol-d5 (IS): m/z 190.1 -> 110.1 (Hypothetical transition, requires

experimental optimization)

Data Analysis:

Integrate the peak areas of the analyte and the IS.

Calculate the peak area ratio of the analyte to the IS.

Construct a calibration curve by plotting the peak area ratios against the known

concentrations of the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolation from

the calibration curve.

Visualizing the Workflow
The following diagrams illustrate the key logical and experimental workflows described in this

guide.
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Figure 1: Core components of the quantitative analytical method.
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Figure 2: Step-by-step workflow from sample preparation to final result.

Disclaimer: The experimental protocol provided is a representative example and should be

adapted and validated for specific laboratory conditions and analytical requirements. The

hypothetical mass transition for Diphenylmethanol-d5 must be determined empirically.

This technical guide serves as a starting point for researchers interested in utilizing

Diphenylmethanol-d5. For specific product details and certificates of analysis, please refer to

the suppliers' websites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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